Cas no 1536142-58-1 (2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one
• CAS No: 1536142-58-1
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 6266052
• PubChem ID: 80147131
• Update Time: 2025-11-02

2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22235267
• 1536142-58-1
• EN300-6238494
• AKOS018708719
• Z1386913817
• 2-chloro-1-(1,4-dioxan-2-yl)ethan-1-one
• 2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one

• Inchi： 1S/C6H9ClO3/c7-3-5(8)6-4-9-1-2-10-6/h6H,1-4H2
• InChI Key： DJDLOPZLXURYHF-UHFFFAOYSA-N
• SMILES： ClCC(C1COCCO1)=O

Computed Properties

• Exact Mass: 164.0240218g/mol
• Monoisotopic Mass: 164.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on 2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one

Research Brief on 2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one (CAS: 1536142-58-1) in Chemical Biology and Pharmaceutical Applications

2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one (CAS: 1536142-58-1) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique dioxane and chloroacetyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents. The compound's reactivity and structural features make it a valuable building block for constructing complex molecular architectures with therapeutic relevance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one as a key intermediate in the synthesis of selective PI3K inhibitors. The study demonstrated that the chloroacetyl moiety of the compound could be efficiently functionalized to introduce pharmacophoric groups, enhancing binding affinity to the PI3K active site. The resulting inhibitors exhibited promising activity against cancer cell lines, with IC50 values in the nanomolar range. This highlights the compound's potential in oncology drug development, particularly for targeting aberrant signaling pathways in tumors.

Another significant application of 2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one was reported in a 2024 ACS Infectious Diseases article, where it was utilized as a precursor for synthesizing novel β-lactamase inhibitors. The study emphasized the compound's ability to form stable covalent adducts with serine residues in the enzyme's active site, thereby restoring the efficacy of β-lactam antibiotics against resistant bacterial strains. This approach addresses the growing challenge of antimicrobial resistance and opens new avenues for combating multidrug-resistant infections.

From a chemical biology perspective, the reactivity of 2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one has been exploited in activity-based protein profiling (ABPP) studies. A 2023 Nature Chemical Biology paper detailed its use as an electrophilic probe to identify and characterize nucleophilic residues in enzyme active sites. The compound's chloroacetyl group selectively reacts with cysteine and lysine residues, enabling the mapping of functional hotspots in proteomes. This application provides valuable insights into enzyme mechanisms and facilitates the discovery of new drug targets.

Recent synthetic methodology developments have also focused on improving the accessibility of 2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one. A 2024 Organic Process Research & Development publication described a scalable, green chemistry approach to its synthesis, utilizing continuous flow technology to enhance yield (85%) and purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more readily available for pharmaceutical applications. The optimized protocol reduces hazardous waste generation while maintaining cost-effectiveness, aligning with sustainable chemistry principles.

In conclusion, 2-Chloro-1-(1,4-dioxan-2-yl)ethan-1-one (CAS: 1536142-58-1) represents a multifaceted tool in modern drug discovery and chemical biology. Its applications span from kinase inhibitor development to antimicrobial resistance solutions and proteome-wide enzyme profiling. The recent research highlights its growing importance as a synthetic intermediate and molecular probe, with potential to contribute significantly to addressing unmet medical needs. Future studies may explore its utility in additional therapeutic areas and further optimize its synthetic accessibility for broader application in pharmaceutical research.